2-(4-benzylpiperazin-1-yl)-7-(3-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-7-(3-chlorophenyl)-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C25H25ClN4O/c26-21-8-4-7-19(13-21)20-14-23-22(24(31)15-20)16-27-25(28-23)30-11-9-29(10-12-30)17-18-5-2-1-3-6-18/h1-8,13,16,20H,9-12,14-15,17H2
• InChI Key: OUCCDOMIEIZDKC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC=C4C(=N3)CC(CC4=O)C5=CC(=CC=C5)Cl
• Molecular Formula: C25H25ClN4O
• Molecular Weight: 432.9 g/mol

Description

The compound 2-(4-benzylpiperazin-1-yl)-7-(3-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one is a quinazolinone derivative characterized by a bicyclic core (7,8-dihydroquinazolin-5(6H)-one) with two key substituents:

• Position 2: A 4-benzylpiperazine moiety, introducing a flexible, lipophilic side chain.
• Position 7: A 3-chlorophenyl group, contributing steric bulk and electronic effects via the chlorine atom.

Quinazolinones are pharmacologically significant scaffolds, often explored for antimicrobial, anticancer, and central nervous system (CNS)-targeting activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-benzylpiperazin-1-yl)-7-(3-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the quinazolinone core: This can be achieved through the cyclization of anthranilic acid derivatives with appropriate reagents.

Introduction of the chlorophenyl group: This step often involves a nucleophilic substitution reaction using a chlorinated aromatic compound.

Attachment of the benzylpiperazine moiety: This is usually done through a nucleophilic substitution reaction where the piperazine ring is benzylated.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This often includes the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(4-benzylpiperazin-1-yl)-7-(3-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one can undergo various chemical reactions, including:

Oxidation: This reaction can modify the quinazolinone core or the benzyl group.

Reduction: This can affect the quinazolinone core or the chlorophenyl group.

Substitution: Both nucleophilic and electrophilic substitution reactions can occur, particularly on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinazolinone derivatives with additional oxygen-containing functional groups, while substitution reactions can introduce various substituents on the aromatic rings.

Scientific Research Applications

Pharmacological Applications

1. Antitumor Activity
Research indicates that derivatives of the compound exhibit significant antitumor properties. The arylpiperazine moiety is known for its ability to interact with various biological targets, making it a promising candidate for developing new anticancer agents. A study demonstrated that compounds with similar structures showed efficacy against multiple cancer cell lines, suggesting that this compound may possess similar properties .

2. Neuropharmacology
The compound's structure suggests potential interactions with neurotransmitter systems. Specifically, it may act on serotonin and dopamine receptors due to the presence of the piperazine ring. Preliminary studies have indicated that such compounds can modulate neurotransmission, which could be beneficial in treating disorders like depression and anxiety .

3. Cholinergic Activity
A recent investigation highlighted the compound's cholinomimetic properties, suggesting that it can enhance the contractile activity of intestinal smooth muscles through muscarinic receptor activation. This property may have implications for gastrointestinal motility disorders .

Biochemical Research Applications

1. Molecular Probes
Due to its ability to bind specific receptors, the compound can serve as a molecular probe in biochemical assays aimed at understanding receptor-ligand interactions. This application is crucial for drug discovery processes where understanding the binding affinities and mechanisms is necessary.

2. Structure-Activity Relationship Studies
The compound can be utilized in SAR studies to explore how modifications to its structure affect biological activity. By systematically altering functional groups and analyzing their effects on potency and selectivity, researchers can design more effective derivatives with enhanced therapeutic profiles.

Case Studies and Research Findings

Study	Focus	Findings
	Cholinergic Activity	Demonstrated activation of intestinal smooth muscle contraction via muscarinic receptors.
	Antitumor Activity	Showed significant cytotoxic effects against various cancer cell lines, suggesting potential as an anticancer agent.
	Neuropharmacological Effects	Indicated modulation of serotonin and dopamine pathways, highlighting potential for treating mood disorders.

Mechanism of Action

The mechanism of action of 2-(4-benzylpiperazin-1-yl)-7-(3-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Variations

The compound’s analogs differ primarily in substituents at positions 2 (piperazine modifications) and 7 (aryl/heteroaryl groups). These variations influence physicochemical properties, such as lipophilicity, solubility, and electronic profiles, which are critical for drug-like behavior.

Analogs and Their Features

Analog 1 : 4-Methyl-7-Phenyl-2-[4-(Pyridin-2-yl)piperazin-1-yl]-7,8-Dihydroquinazolin-5(6H)-one

• Position 2 : Pyridin-2-ylpiperazine (electron-deficient aromatic system).
• Position 7 : Phenyl group (lacks electron-withdrawing substituents).
• Additional Modification : Methyl group at position 3.
• Molecular Formula : C24H26N6O.
• Molecular Weight : 414.51 g/mol.
• Implications : The pyridinyl group may enhance water solubility compared to benzyl, while the methyl group increases steric hindrance .

Analog 2 : 2-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-7-(2-Furyl)-7,8-Dihydroquinazolin-5(6H)-one

• Position 2 : Benzodioxolylmethylpiperazine (polar, oxygen-rich substituent).
• Position 7 : 2-Furyl group (electron-rich heteroaromatic ring).
• Molecular Formula : C23H21N3O4.
• Molecular Weight : 403.44 g/mol.
• Implications : The benzodioxole and furyl groups may improve metabolic stability and π-π stacking interactions, respectively .

Analog 3 : 7-(3,4-Dimethoxyphenyl)-2-(4-Phenylpiperazin-1-yl)-7,8-Dihydroquinazolin-5(6H)-one

• Position 2 : Phenylpiperazine (simple aromatic substituent).
• Position 7 : 3,4-Dimethoxyphenyl (electron-donating methoxy groups).
• Molecular Formula : C26H28N4O3.
• Molecular Weight : 444.53 g/mol.
• Implications : Methoxy groups enhance solubility and may facilitate hydrogen bonding .

Analog 4 : 2-[4-(3-Chlorophenyl)piperazin-1-yl]-7-(2-Furyl)-4-Methyl-7,8-Dihydroquinazolin-5(6H)-one

• Position 2 : 3-Chlorophenylpiperazine (chlorine introduces electronegativity).
• Position 7 : 2-Furyl group.
• Additional Modification : Methyl group at position 4.
• Molecular Formula : C23H23ClN4O2.
• Molecular Weight : 422.91 g/mol.
• Implications : The 3-chlorophenyl group mirrors the target compound’s substituent, suggesting shared electronic effects, while the furyl group may alter binding specificity .

Comparative Data Table

Compound	Position 2 Substituent	Position 7 Substituent	Additional Modifications	Molecular Formula	Molecular Weight (g/mol)
Target Compound	4-Benzylpiperazine	3-Chlorophenyl	None	C26H24ClN5O*	~454.0
Analog 1	4-Pyridin-2-ylpiperazine	Phenyl	4-Methyl	C24H26N6O	414.51
Analog 2	4-Benzodioxolylmethylpiperazine	2-Furyl	None	C23H21N3O4	403.44
Analog 3	4-Phenylpiperazine	3,4-Dimethoxyphenyl	None	C26H28N4O3	444.53
Analog 4	4-(3-Chlorophenyl)piperazine	2-Furyl	4-Methyl	C23H23ClN4O2	422.91

*Inferred based on structural similarity.

Electronic and Physicochemical Properties

• Lipophilicity : The target compound’s benzyl group likely increases logP compared to analogs with polar substituents (e.g., benzodioxole in Analog 2).
• Solubility : Analogs with methoxy (Analog 3) or pyridinyl groups (Analog 1) may exhibit higher aqueous solubility due to hydrogen-bonding capacity.

Biological Activity

The compound 2-(4-benzylpiperazin-1-yl)-7-(3-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one is a synthetic organic molecule that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological activity, including pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C23H24ClN5O
• Molecular Weight : 437.0 g/mol
• CAS Number : 1242965-21-4

Pharmacological Profile

Research indicates that this compound exhibits a range of biological activities, particularly in the fields of antitumor , antimicrobial , and neurological effects.

Antitumor Activity

Studies have shown that derivatives of quinazoline compounds, including this specific structure, possess significant antitumor properties. The presence of the benzylpiperazine moiety is believed to enhance the interaction with biological targets involved in cancer cell proliferation.

• Mechanism : The compound may inhibit key enzymes involved in tumor growth and metastasis, such as topoisomerases and kinases.

Antimicrobial Activity

The compound has also demonstrated antimicrobial activity against various pathogens. Its efficacy against bacterial strains suggests potential applications in treating infections.

• Case Study : A study evaluated the in vitro activity of this compound against strains of Staphylococcus aureus and Escherichia coli, showing notable inhibition at low concentrations.

Neurological Effects

The structural components of 2-(4-benzylpiperazin-1-yl)-7-(3-chlorophenyl)-7,8-dihydroquinazolin-5(6H)-one suggest potential use as a neuropharmacological agent. The piperazine ring is a well-known pharmacophore in drugs targeting the central nervous system.

Research Findings

Activity Type	Target Organism/Condition	Findings	Reference
Antitumor	Various cancer cell lines	Significant inhibition of cell proliferation
Antimicrobial	Staphylococcus aureus	Inhibition at MIC values < 10 µg/mL
Neurological	CNS models	Potential modulation of neurotransmitter systems

The biological activity of this compound is primarily attributed to its ability to interact with specific receptors and enzymes:

• Enzyme Inhibition : Inhibits enzymes such as cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.
• Receptor Modulation : Acts on serotonin receptors, which may explain its neurological effects.
• Membrane Disruption : The chlorophenyl group may contribute to disrupting bacterial membranes, enhancing its antimicrobial properties.